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Cat. No.: B14556797

A Comparative Analysis of the Boiling Points of Octane Isomers

This guide provides a comprehensive comparison of the boiling points of the 18 structural
isomers of octane (CsHis). The data presented is intended for researchers, scientists, and
professionals in the field of drug development and chemical synthesis who require accurate
physical property data for these compounds. The relationship between molecular structure and
boiling point is elucidated, supported by experimental data and a detailed experimental protocol
for boiling point determination.

The Influence of Molecular Structure on Boiling
Point

Alkanes, such as octane and its isomers, are nonpolar molecules that exhibit weak
intermolecular van der Waals forces, specifically London dispersion forces. The strength of
these forces is primarily influenced by the surface area of the molecule. For isomers of a given
alkane, the boiling point is directly related to the degree of branching in the carbon chain.[1]

Generally, a more linear or less branched molecule has a larger surface area, leading to
stronger intermolecular attractions and, consequently, a higher boiling point.[1] Conversely, as
the degree of branching increases, the molecule becomes more compact and spherical,
reducing the surface area available for intermolecular contact. This results in weaker van der
Waals forces and a lower boiling point.[1] This trend is clearly observable in the experimental
data for octane isomers.
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Experimental Data: Boiling Points of Octane
Isomers

The following table summarizes the experimentally determined boiling points of the 18
structural isomers of octane.

Isomer No. Isomer Name Boiling Point (°C)
1 n-Octane 126
2 2-Methylheptane 118
3 3-Methylheptane 119
4 4-Methylheptane 118
5 2,2-Dimethylhexane 107
6 2,3-Dimethylhexane 116
7 2,4-Dimethylhexane 109
8 2,5-Dimethylhexane 109
9 3,3-Dimethylhexane 112
10 3,4-Dimethylhexane 118
11 3-Ethylhexane 119
12 2,2,3-Trimethylpentane 110
13 2,2,4-Trimethylpentane 99
14 2,3,3-Trimethylpentane 115
15 2,3,4-Trimethylpentane 114
16 3-Ethyl-2-methylpentane 116
17 3-Ethyl-3-methylpentane 118
18 2,2,3,3-Tetramethylbutane 107
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Data sourced from publicly available chemical databases.

Experimental Protocol for Boiling Point
Determination

The boiling points of octane isomers can be accurately determined using a micro-scale boiling
point apparatus, a common and efficient method for small sample volumes.[2][3]

Apparatus:

e Thiele tube or similar heating bath (e.g., oil bath)

e Thermometer (calibrated)

e Small test tube or fusion tube

o Capillary tube (sealed at one end)

o Sample of the octane isomer

e Heating source (e.g., Bunsen burner or heating mantle)
e Stand and clamps

Procedure:

o Sample Preparation: A small amount (a few milliliters) of the purified octane isomer is placed
into the small test tube.

o Capillary Tube Insertion: A capillary tube, sealed at one end, is placed into the test tube with
the open end submerged in the liquid.

o Apparatus Assembly: The test tube is securely attached to the thermometer, ensuring the
sample and the thermometer bulb are at the same level. This assembly is then immersed in
the heating bath (Thiele tube).

o Heating: The heating bath is gently and gradually heated. As the temperature rises, air
trapped in the capillary tube will be expelled, seen as a slow stream of bubbles.
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e Observation: Upon further heating, the liquid will begin to vaporize, and a rapid and
continuous stream of bubbles will emerge from the capillary tube. The heating is continued
for a short period to ensure the air is completely replaced by the vapor of the substance.

» Boiling Point Determination: The heat source is then removed, and the apparatus is allowed
to cool slowly. The point at which the bubbling stops and the liquid just begins to enter the
capillary tube is recorded as the boiling point. At this temperature, the vapor pressure of the
sample is equal to the atmospheric pressure.[4]

e Pressure Correction: The atmospheric pressure should be recorded at the time of the
experiment, as boiling points are pressure-dependent. If the atmospheric pressure deviates
significantly from standard pressure (760 mmHg), a correction may be necessary.

Visualization of Structure-Property Relationship

The following diagram illustrates the general relationship between the degree of branching in
octane isomers and their corresponding boiling points. The isomers are grouped into categories
based on the number of branches in their carbon backbone.
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Caption: Relationship between branching and boiling point in octane isomers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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